N'-[(E)-(4-hydroxy-3,5-dimethoxyphenyl)methylidene]pyridine-3-carbohydrazide

• IUPAC Name: N-[(E)-(4-hydroxy-3,5-dimethoxyphenyl)methylideneamino]pyridine-3-carboxamide
• InChI: InChI=1S/C15H15N3O4/c1-21-12-6-10(7-13(22-2)14(12)19)8-17-18-15(20)11-4-3-5-16-9-11/h3-9,19H,1-2H3,(H,18,20)/b17-8+
• InChI Key: HSRSQVRNKBKCJP-CAOOACKPSA-N
• Canonical SMILES: COC1=CC(=CC(=C1O)OC)C=NNC(=O)C2=CN=CC=C2
• Isomeric SMILES: COC1=CC(=CC(=C1O)OC)/C=N/NC(=O)C2=CN=CC=C2
• Molecular Formula: C15H15N3O4
• Molecular Weight: 301.30 g/mol

Description

N’-[(E)-(4-hydroxy-3,5-dimethoxyphenyl)methylidene]pyridine-3-carbohydrazide is a Schiff base hydrazone compound Schiff bases are characterized by the presence of a C=N bond, and they are typically formed by the condensation of primary amines with carbonyl compounds

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-[(E)-(4-hydroxy-3,5-dimethoxyphenyl)methylidene]pyridine-3-carbohydrazide typically involves the condensation reaction between 4-hydroxy-3,5-dimethoxybenzaldehyde and pyridine-3-carbohydrazide. The reaction is usually carried out in an ethanol solvent under reflux conditions . The reaction mixture is heated to facilitate the formation of the Schiff base, and the product is then isolated by filtration and recrystallization.

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions to ensure high yield and purity, as well as implementing efficient purification techniques such as crystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N’-[(E)-(4-hydroxy-3,5-dimethoxyphenyl)methylidene]pyridine-3-carbohydrazide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the C=N bond to a C-N bond.

Substitution: The methoxy and hydroxy groups can participate in substitution reactions with suitable reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce amines.

Scientific Research Applications

N’-[(E)-(4-hydroxy-3,5-dimethoxyphenyl)methylidene]pyridine-3-carbohydrazide has several scientific research applications:

Medicinal Chemistry: It has been studied for its potential as an enzyme inhibitor and its pharmacological properties.

Materials Science: The compound’s ability to form stable complexes with metal ions makes it useful in the development of new materials.

Biological Studies: Its interactions with biological molecules have been explored for potential therapeutic applications.

Mechanism of Action

The mechanism of action of N’-[(E)-(4-hydroxy-3,5-dimethoxyphenyl)methylidene]pyridine-3-carbohydrazide involves its ability to form stable complexes with metal ions. These complexes can interact with biological targets, such as enzymes, and inhibit their activity. The compound’s structure allows it to bind to specific sites on the enzyme, blocking its function and leading to potential therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

• N’-[(E)-(2,5-dimethoxyphenyl)methylidene]biphenyl-4-carbohydrazide
• N’-[(E)-(4-fluorophenyl)methylidene]biphenyl-4-carbohydrazide

Uniqueness

N’-[(E)-(4-hydroxy-3,5-dimethoxyphenyl)methylidene]pyridine-3-carbohydrazide is unique due to the presence of both hydroxy and methoxy groups on the phenyl ring, which can influence its reactivity and interactions with biological targets.